p-Terphenyl
p-Terphenyl
P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
Brand Name:
Vulcanchem
CAS No.:
92-94-4
VCID:
VC21117075
InChI:
InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H
SMILES:
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Molecular Formula:
C18H14
Molecular Weight:
230.3 g/mol
p-Terphenyl
CAS No.: 92-94-4
Cat. No.: VC21117075
Molecular Formula: C18H14
Molecular Weight: 230.3 g/mol
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Specification
| Description | P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid. 1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively. |
|---|---|
| CAS No. | 92-94-4 |
| Molecular Formula | C18H14 |
| Molecular Weight | 230.3 g/mol |
| IUPAC Name | 1,4-diphenylbenzene |
| Standard InChI | InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H |
| Standard InChI Key | XJKSTNDFUHDPQJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3 |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3 |
| Boiling Point | 761 °F at 760 mm Hg (NIOSH, 2016) 376.0 °C 376 °C 761°F |
| Colorform | COLORLESS OR LIGHT-YELLOW SOLID White or light-yellow solid. |
| Flash Point | 405 °F (NIOSH, 2016) 405 °F 405°F |
| Melting Point | 415 °F (NIOSH, 2016) 210.1 °C 415°F |
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